3-methyl-1-(4-methylbenzyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 3-methyl-1-[(4-methylphenyl)methyl]-6-phenylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C22H19N3O2/c1-14-8-10-16(11-9-14)13-25-21-20(15(2)24-25)18(22(26)27)12-19(23-21)17-6-4-3-5-7-17/h3-12H,13H2,1-2H3,(H,26,27)
• InChI Key: FSFLHACUVGKBAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=N2)C)C(=CC(=N3)C4=CC=CC=C4)C(=O)O
• Molecular Formula: C22H19N3O2
• Molecular Weight: 357.4 g/mol

Description

“3-methyl-1-(4-methylbenzyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” is a derivative of pyrazolo[3,4-b]pyridine, which is a medicinally privileged structure. Pyrazolo[3,4-b]pyridines have been used in the synthesis of a variety of compounds with promising biological activities.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives involves the condensation of a group of 5-aminopyrazoles and a group of α-oxoketene dithioacetals, catalyzed by trifluoracetic acid. Structural modifications of the products can be achieved via reductive desulfurization, hydrolysis of the ester, and Suzuki coupling of the bromo derivative with aryl boronic acids.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-b]pyridine derivatives allows for structural modifications at five positions: N(1), C(3), C(4), C(5), and C(6), either during the ring formation or at a later stage of functional group modification. The scaffold provides enormous opportunities for the synthesis of a combinatorial library of new molecular entities for exploring structure-activity relationships.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrazolo[3,4-b]pyridine derivatives are systematized according to the method used to assemble the pyrazolopyridine system. The advantages and drawbacks of each method are considered in the synthesis process.

Scientific Research Applications

Antibacterial Applications

Research has demonstrated that compounds structurally related to 3-methyl-1-(4-methylbenzyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid exhibit significant antibacterial properties. For instance, a study by Maqbool et al. (2014) synthesized various 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids, which were evaluated for their antibacterial activities. Some of these compounds were found to be effective antibacterial agents, highlighting the potential of this class of compounds in developing new antibacterial drugs Maqbool et al., 2014.

Synthetic Routes and Structural Analysis

Significant work has been done on the synthesis and structural analysis of compounds related to 3-methyl-1-(4-methylbenzyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid. Dorn and Ozegowski (1982) provided insights into the synthesis of pyrazolo[3,4-b]pyridines, including a discussion on the “(NC)-Rearrangement” of related compounds. This research contributes to understanding the chemical properties and synthesis pathways of such complex molecules, which is crucial for their application in various scientific fields Dorn & Ozegowski, 1982.

Vibrational Spectra and Structural Optimization

Theoretical and experimental investigations into the structure and vibrational spectra of related compounds have been conducted. Bahgat et al. (2009) focused on 6-amino-3-methyl-1-phenyl-1H-pyrazolo(3,4-b)pyridine-5-carboxylic acid, using solid-phase FT-IR and FT-Raman spectroscopy. This research aids in the understanding of the molecular structure and dynamics of pyrazolo[3,4-b]pyridine derivatives, which is essential for their application in materials science and molecular engineering Bahgat et al., 2009.

Antiviral Activities

In the field of antiviral research, compounds similar to 3-methyl-1-(4-methylbenzyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid have been synthesized and evaluated for their efficacy against viruses. Bernardino et al. (2007) synthesized new derivatives and assessed their inhibitory effects on viruses such as Herpes simplex, Mayaro virus, and vesicular stomatitis virus. This research opens up possibilities for the development of new antiviral medications based on the pyrazolo[3,4-b]pyridine scaffold Bernardino et al., 2007.

Mechanism of Action

While the specific mechanism of action for “3-methyl-1-(4-methylbenzyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” is not explicitly mentioned in the sources, pyrazolo[3,4-b]pyridine derivatives have shown promising neuroprotective and anti-inflammatory properties. They have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Future Directions

The future directions for research on pyrazolo[3,4-b]pyridine derivatives could involve further exploration of their neuroprotective and anti-inflammatory properties. The development of novel scaffolds of triazole-pyrimidine-based compounds as potential neuroprotective and anti-neuroinflammatory agents is also a promising direction.